Cas no 179811-54-2 (Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride)

• Product Name: Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride
• CAS No: 179811-54-2
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 4614901
• PubChem ID: 75415405
• Update Time: 2025-10-29

Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride
• methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate;hydrochloride
• Z1704733084
• Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride

• Inchi： 1S/C11H13NO3.ClH/c1-14-11(13)10(12)8-2-3-9-7(6-8)4-5-15-9;/h2-3,6,10H,4-5,12H2,1H3;1H
• InChI Key： UZDQQWLUIHSVTG-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2C=C(C=CC1=2)C(C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 61.6

Additional information on Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride

Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride, also known by its CAS number 179811-54-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a methyl ester derivative, characterized by its unique structure that combines an amino group with a benzofuran moiety. The benzofuran ring system, which is partially hydrogenated (2,3-dihydro), contributes to the compound's aromaticity and potential bioactivity.

The synthesis of Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride typically involves multi-step organic reactions, often starting from readily available starting materials. The key steps in its synthesis include the formation of the benzofuran ring, followed by functionalization to introduce the amino and ester groups. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most notable aspects of this compound is its potential bioactivity. Studies have shown that Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride exhibits interesting pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. For instance, research has demonstrated its ability to modulate certain kinase activities, making it a promising candidate for drug development in oncology and neurodegenerative diseases.

The structural features of this compound play a crucial role in its biological activity. The presence of the amino group provides nucleophilic character, while the ester group contributes to lipophilicity, enhancing membrane permeability. The benzofuran moiety, with its aromaticity and conjugation potential, is known to interact with various biological targets, including proteins and nucleic acids.

In recent years, there has been growing interest in exploring the use of Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride as a lead compound for drug discovery. Researchers have employed advanced computational techniques such as molecular docking and machine learning to predict its binding affinities and optimize its structure for improved bioavailability. These studies have provided valuable insights into the compound's interactions with biological systems.

From an analytical standpoint, the characterization of this compound relies on modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and HPLC (High Performance Liquid Chromatography). These methods allow for precise determination of its molecular structure and purity, ensuring its suitability for both research and potential therapeutic applications.

In conclusion, Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate hydrochloride is a versatile compound with a rich structural framework that lends itself to diverse applications in chemistry and biology. Its unique combination of functional groups and aromatic systems makes it an intriguing subject for further research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound remains at the forefront of scientific exploration.